![molecular formula C9H9F3N2OS B1302492 3-[2-Oxo-3-(trifluoromethyl)pyridin-1(2H)-yl]propanethioamide CAS No. 265314-18-9](/img/structure/B1302492.png)
3-[2-Oxo-3-(trifluoromethyl)pyridin-1(2H)-yl]propanethioamide
Description
3-[2-Oxo-3-(trifluoromethyl)pyridin-1(2H)-yl]propanethioamide, also known as 3-TFMP, is a novel small molecule that has been studied for its potential applications in various fields of scientific research. 3-TFMP is a trifluoromethylated derivative of the pyridine ring, and is composed of a nitrogen atom and three carbon atoms. It is a highly versatile compound that has been used in a variety of applications, ranging from synthetic organic chemistry to medicinal chemistry.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research to study protein interactions and functions. It can be used to modify proteins or peptides to understand their structure-activity relationships. The trifluoromethyl group in particular may interact with protein domains, affecting their activity and stability .
Enzyme Inhibition Studies
Researchers use this compound in enzyme inhibition studies. Its unique structure allows it to bind to certain enzymes, inhibiting their action. This is particularly useful in the study of disease mechanisms where enzymes play a critical role .
Drug Discovery
The compound’s ability to interact with various biological targets makes it a valuable tool in drug discovery . It serves as a scaffold for developing new therapeutic agents, especially in the design of drugs targeting neurological disorders .
Chemical Biology
In chemical biology, this compound is used to probe specific biological pathways. By introducing it into a biological system, scientists can trace its effects on cellular processes, aiding in the understanding of complex biological systems .
, offers a unique combination of functional groups that are studied for their reactivity and interaction with other chemical entities. .Agricultural Research
In agricultural research, the compound could be explored for its potential use in developing pest-resistant crop varieties. Its chemical properties might affect the biological pathways of pests, providing a non-toxic method of pest control .
Material Science
Lastly, the compound’s thermal stability and electronic properties may be investigated in material science. It could contribute to the development of new materials with specific conductivity or stability characteristics under extreme conditions .
properties
IUPAC Name |
3-[2-oxo-3-(trifluoromethyl)pyridin-1-yl]propanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N2OS/c10-9(11,12)6-2-1-4-14(8(6)15)5-3-7(13)16/h1-2,4H,3,5H2,(H2,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNSCPXKBKQVXMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)C(=C1)C(F)(F)F)CCC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10372604 |
Source
|
| Record name | 3-[2-Oxo-3-(trifluoromethyl)pyridin-1(2H)-yl]propanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-Oxo-3-(trifluoromethyl)pyridin-1(2H)-yl]propanethioamide | |
CAS RN |
265314-18-9 |
Source
|
| Record name | 3-[2-Oxo-3-(trifluoromethyl)pyridin-1(2H)-yl]propanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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